Cas no 144334-40-7 (Card-20(22)-enolide, 7,14-dihydroxy-, (5α,7β)-)

• Product Name: Card-20(22)-enolide, 7,14-dihydroxy-, (5α,7β)-
• CAS No: 144334-40-7
• MF: C₂₃H₃₄O₄
• MW: 374.513667583466
• CID: 151824
• PubChem ID: 101630403
• Update Time: 2024-03-01

Card-20(22)-enolide, 7,14-dihydroxy-, (5α,7β)- Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,7,14-dihydroxy-, (5a,7b)- (9CI)
• Proceragenin
• Card-20(22)-enolide, 7,14-dihydroxy-, (5α,7β)-
• DTXSID101269549
• 144334-40-7
• (5alpha,7beta)-7,14-Dihydroxycard-20(22)-enolide

• Inchi： 1S/C23H34O4/c1-21-8-4-3-5-15(21)12-18(24)20-17(21)6-9-22(2)16(7-10-23(20,22)26)14-11-19(25)27-13-14/h11,15-18,20,24,26H,3-10,12-13H2,1-2H3/t15-,16-,17+,18+,20+,21+,22-,23+/m1/s1
• InChI Key： ZYEOCZJSKXSFRT-MMBQXPGUSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CCCC[C@@H]3C[C@@H]([C@@H]21)O

Computed Properties

• Exact Mass: 374.24570956g/mol
• Monoisotopic Mass: 374.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives